5-deaza-5,6,7,8-tetrahydroisofolic acid
5-deaza-5,6,7,8-tetrahydroisofolic acid
Brand Name:
Vulcanchem
CAS No.:
130327-70-7
VCID:
VC0160494
InChI:
InChI=1S/C20H24N6O6/c21-20-25-16-13(18(30)26-20)7-12(9-23-16)22-8-10-1-3-11(4-2-10)17(29)24-14(19(31)32)5-6-15(27)28/h1-4,12,14,22H,5-9H2,(H,24,29)(H,27,28)(H,31,32)(H4,21,23,25,26,30)/t12-,14+/m1/s1
SMILES:
C1C(CNC2=C1C(=O)N=C(N2)N)NCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H24N6O6
Molecular Weight:
444.4 g/mol
5-deaza-5,6,7,8-tetrahydroisofolic acid
CAS No.: 130327-70-7
Main Products
VCID: VC0160494
Molecular Formula: C20H24N6O6
Molecular Weight: 444.4 g/mol
| CAS No. | 130327-70-7 |
|---|---|
| Product Name | 5-deaza-5,6,7,8-tetrahydroisofolic acid |
| Molecular Formula | C20H24N6O6 |
| Molecular Weight | 444.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[[[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-6-yl]amino]methyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H24N6O6/c21-20-25-16-13(18(30)26-20)7-12(9-23-16)22-8-10-1-3-11(4-2-10)17(29)24-14(19(31)32)5-6-15(27)28/h1-4,12,14,22H,5-9H2,(H,24,29)(H,27,28)(H,31,32)(H4,21,23,25,26,30)/t12-,14+/m1/s1 |
| Standard InChIKey | OLNLRVHYZZQGBF-OCCSQVGLSA-N |
| Isomeric SMILES | C1[C@H](CNC2=C1C(=O)N=C(N2)N)NCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1C(CNC2=C1C(=O)N=C(N2)N)NCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1C(CNC2=C1C(=O)N=C(N2)N)NCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 5-deaza-5,6,7,8-tetrahydroisofolic acid |
| PubChem Compound | 131193 |
| Last Modified | Nov 09 2021 |
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